N-(2-methoxybenzyl)-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-4-methyl-3-[(3-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C23H24N2O4S/c1-16-7-6-9-20(13-16)25-30(27,28)22-14-18(12-11-17(22)2)23(26)24-15-19-8-4-5-10-21(19)29-3/h4-14,25H,15H2,1-3H3,(H,24,26)
• InChI Key: LLUWORGSWQGRAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC3=CC=CC=C3OC)C
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol

Description

N-(2-methoxybenzyl)-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide, also known as NSC 707545, is a chemical compound that has been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2-methoxybenzyl)-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide 707545 is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in DNA replication and repair. This leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide 707545 has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the growth and proliferation of cancer cells, while having minimal effects on normal cells. In addition, it has been found to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-methoxybenzyl)-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide 707545 has several advantages for lab experiments, including its relatively simple synthesis method and its potent antitumor activity. However, its limitations include its low solubility in water and its potential toxicity to normal cells.

Future Directions

There are several potential future directions for N-(2-methoxybenzyl)-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide 707545 research. One area of interest is the development of more efficient synthesis methods to improve its yield and purity. Another area of focus is the investigation of its potential use in combination with other anticancer agents to enhance its efficacy. Additionally, further studies are needed to elucidate its mechanism of action and to evaluate its potential for clinical use.

Scientific Research Applications

N-(2-methoxybenzyl)-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide 707545 has been studied for its potential use as an anticancer agent. In vitro studies have shown that it has cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer. In vivo studies on animal models have also demonstrated its antitumor activity.